Cas no 1805503-00-7 (2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805503-00-7
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4878814
• Update Time: 2025-06-13

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H5ClF2N2O/c10-1-7-6(2-13)8(9(11)12)5(4-15)3-14-7/h3-4,9H,1H2
• InChI Key： RZLHIIROBRAEDD-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C(F)F)C(C=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde

Introduction to 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805503-00-7)

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde is a highly versatile and significant compound in the realm of pharmaceutical and agrochemical research. With the CAS number 1805503-00-7, this heterocyclic aldehyde has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The compound’s molecular structure incorporates a pyridine core, which is a fundamental scaffold in medicinal chemistry, flanked by functional groups that enhance its reactivity and utility.

The presence of a chloromethyl group at the 2-position of the pyridine ring introduces a reactive site for nucleophilic substitution reactions, making it an invaluable intermediate in the synthesis of more complex molecules. This reactivity is particularly useful in constructing biaryl structures, which are prevalent in many bioactive compounds. Additionally, the cyano group at the 3-position and the difluoromethyl group at the 4-position contribute to the compound’s electronic properties and influence its interactions with biological targets. These substituents can modulate lipophilicity, metabolic stability, and binding affinity, making them critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with unprecedented accuracy. The integration of molecular modeling techniques has allowed for the virtual screening of vast libraries of molecules, including 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde, against various biological targets. This approach has significantly accelerated the drug discovery process by identifying promising candidates for further experimental validation.

In particular, the combination of computational methods with high-throughput experimentation has revolutionized the way new drugs are developed. The ability to rapidly assess the potential of a compound like 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde in silico has reduced the time and cost associated with traditional screening methods. This synergy between computational and experimental approaches has been instrumental in bringing novel therapeutics to market more efficiently.

The chloromethyl functionality of this compound is particularly noteworthy, as it serves as a versatile handle for further derivatization. Researchers have leveraged this group to introduce a wide array of pharmacophores, including those targeting kinases, GPCRs, and ion channels. For instance, recent studies have demonstrated its utility in generating novel inhibitors of tyrosine kinases, which are implicated in various cancers. The ability to functionalize this group allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability, which are crucial for therapeutic efficacy.

The cyano group at the 3-position of the pyridine ring contributes to the electron-withdrawing nature of the molecule, which can influence its binding mode to biological targets. This feature has been exploited in designing molecules with enhanced binding affinity and selectivity. In particular, cyano-substituted pyridines have shown promise in targeting enzymes involved in inflammation and immune responses. The electron-withdrawing effect can also stabilize positive charges on adjacent functional groups, which is beneficial for designing cationic ligands that interact with anionic residues on protein surfaces.

The difluoromethyl group at the 4-position is another key feature that enhances the pharmacological profile of 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde. This substituent is well-documented for its ability to improve metabolic stability by resisting oxidation and hydrolysis. Additionally, it can modulate lipophilicity, thereby influencing membrane permeability and oral bioavailability. The presence of two fluorine atoms introduces steric bulk and electronic effects that can fine-tune interactions with biological targets, leading to improved potency and selectivity.

Recent research has highlighted the role of difluoromethylation in generating novel bioactive molecules. This transformation has been particularly useful in creating compounds with enhanced binding affinity to protein targets. For example, studies have shown that introducing a difluoromethyl group into kinase inhibitors can lead to significant improvements in their pharmacokinetic properties. The ability to perform this modification efficiently using readily available intermediates like 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde has made it a valuable tool in medicinal chemistry.

The aldehyde functionality at the 5-position provides another reactive site for further derivatization. Aldehydes are well-known for their ability to participate in condensation reactions with amines and hydrazines, forming Schiff bases or hydrazones respectively. These derivatives have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde group can thus be used to generate a diverse range of pharmacologically relevant molecules.

In conclusion,2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805503-00-7) represents a powerful scaffold for drug discovery due to its unique structural features and reactivity profiles. The combination of a chloromethyl, cyano, and difluoromethyl substituents on a pyridine core provides multiple opportunities for functionalization, enabling researchers to design molecules with tailored pharmacological properties. Advances in computational chemistry and high-throughput experimentation continue to enhance our ability to explore the potential of such compounds rapidly and efficiently.